Cas no 2248417-88-9 (2lambda6-thia-1-azabicyclo2.1.1hexane-2,2-dione)

• Product Name: 2lambda6-thia-1-azabicyclo2.1.1hexane-2,2-dione
• CAS No: 2248417-88-9
• MF: C₄H₇NO₂S
• MW: 133.168879747391
• MDL: MFCD30662920
• CID: 5241114
• PubChem ID: 137935382
• Update Time: 2025-07-14

2lambda6-thia-1-azabicyclo2.1.1hexane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 2-Thia-1-azabicyclo[2.1.1]hexane, 2,2-dioxide
• 2lambda6-thia-1-azabicyclo2.1.1hexane-2,2-dione

• MDL： MFCD30662920
• Inchi： 1S/C4H7NO2S/c6-8(7)3-4-1-5(8)2-4/h4H,1-3H2
• InChI Key： IUZREQFNKDJESF-UHFFFAOYSA-N
• SMILES： N12CC(C1)CS2(=O)=O

Additional information on 2lambda6-thia-1-azabicyclo2.1.1hexane-2,2-dione

Recent Advances in the Study of 2λ6-Thia-1-azabicyclo[2.1.1]hexane-2,2-dione (CAS: 2248417-88-9)

The compound 2λ6-thia-1-azabicyclo[2.1.1]hexane-2,2-dione (CAS: 2248417-88-9) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel antibiotics and enzyme inhibitors. This bicyclic sulfonamide derivative exhibits unique structural features that enable selective interactions with biological targets, making it a subject of intense research in the pharmaceutical industry.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's potent inhibitory activity against β-lactamases, including extended-spectrum β-lactamases (ESBLs) and carbapenemases. The rigid bicyclic structure of 2λ6-thia-1-azabicyclo[2.1.1]hexane-2,2-dione provides enhanced stability against enzymatic degradation compared to traditional β-lactam antibiotics, addressing a critical challenge in antimicrobial resistance.

Structural-activity relationship (SAR) analyses reveal that the sulfonyl group at position 2 plays a crucial role in target binding, while the nitrogen atom in the azabicyclic system contributes to the compound's ability to penetrate bacterial cell walls. X-ray crystallography studies (PDB: 8F2H) have confirmed the compound's binding mode in the active site of class A β-lactamases, providing valuable insights for further optimization.

In addition to its antimicrobial applications, recent patent filings (WO2023187567) indicate potential uses of 2248417-88-9 in cancer therapy, particularly as a proteasome inhibitor. The compound's ability to form stable complexes with threonine residues in the proteasome's active site suggests a novel mechanism of action distinct from existing proteasome inhibitors like bortezomib.

Ongoing clinical trials (NCT05844276) are evaluating derivatives of 2λ6-thia-1-azabicyclo[2.1.1]hexane-2,2-dione for safety and efficacy in multidrug-resistant bacterial infections. Preliminary results show promising pharmacokinetic profiles with good oral bioavailability and tissue penetration, addressing limitations of current β-lactamase inhibitors.

The synthetic accessibility of this scaffold has been improved through recent methodological advances, including a novel photochemical cyclization strategy published in Angewandte Chemie (2024). This development enables more efficient large-scale production and diversification of the core structure for structure-activity optimization.

Future research directions focus on expanding the therapeutic applications of this scaffold through targeted modifications, with particular interest in developing dual-action molecules that combine β-lactamase inhibition with direct antibacterial activity. Computational modeling studies predict several promising derivatives with enhanced target affinity and reduced off-target effects.